Nuclear transcription factor Y subunit gamma (28-37)
Description
Nuclear transcription factor Y subunit gamma
Scientific Research Applications
Role in Plant Growth, Development, and Stress Responses
Nuclear factor Y (NF-Y) is an evolutionarily conserved trimeric transcription factor complex in eukaryotes, comprising subunits NF-YA, NF-YB, and NF-YC. It regulates gene expression by binding to the CCAAT box in the promoter regions of target genes. NF-Y plays multiple essential roles in plant growth, development, and stress responses. Different combinations of these subunits can lead to a wide variety of NF-Y complexes in various tissues and stages, indicating diverse functions in plants (Zhao et al., 2017).
Diversification in Plants
Each subunit of the NF-Y transcription factor in plants is encoded by a gene belonging to a multigene family, allowing for considerable modularity. This diversification has led to the development of groups with general expression patterns/functions and those with specific roles in particular pathways (Laloum et al., 2013).
Epigenetic Control Over Flowering Time
In Arabidopsis, the NF-Y complex integrates environmental and developmental signals to control flowering time. It interacts with CONSTANS in the photoperiod pathway and DELLAs in the gibberellin pathway, directly regulating the transcription of SOC1, a major floral pathway integrator. This NF-Y complex modulates trimethylated H3K27 levels, partly through a H3K27 demethylase REF6 (Hou et al., 2014).
Crucial Role in Response to Abiotic Stresses
NF-Y plays an important role in various stages of plant growth and development, particularly in response to abiotic stresses such as drought, salt, nutrient, and temperature. The complex regulates the expression of target genes by binding the promoter CCAAT box or mediating the binding of a transcriptional activator/inhibitor (Zhang et al., 2023).
DNA Compaction
NF-Y has been shown to have histone-like activity, binding DNA nonspecifically with high affinity to compact it. This activity is crucial for promoter-enhancer interactions, critical for expression regulation (Guerra et al., 2007).
Properties
sequence |
SLYKFSPFPL |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
Synonym |
Nuclear transcription factor Y subunit gamma (28-37) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
